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Compound of Interest

Compound Name: barium phosphinate

Cat. No.: B1143699 Get Quote

CAS Number: 14871-79-5 (Monohydrate)

Synonyms: Barium Hypophosphite, Barium Dihydrohypophosphite, Barium Bisphosphinate

This technical guide provides a comprehensive overview of barium phosphinate, also known

as barium hypophosphite. While the primary audience for this guide includes researchers in

materials science and chemistry, it is important to note that a thorough review of scientific

literature reveals no significant applications or established signaling pathways for barium
phosphinate within the field of drug development or biological research at this time. The

information presented herein focuses on its chemical properties, synthesis, and its principal

industrial application in electroless nickel plating.

Chemical and Physical Properties
Barium phosphinate monohydrate is a white, crystalline, odorless solid.[1] It is soluble in

water and insoluble in alcohol.[1] Key quantitative data are summarized in the table below.
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Property Value Reference

CAS Number 14871-79-5 (Monohydrate) [1][2][3][4]

Molecular Formula Ba(H₂PO₂)₂·H₂O [1]

Molecular Weight 285.320 g/mol [1]

Density 2.94 g/cm³ [1]

Solubility in Water
3.62 g/100 ml at 20°C

(anhydrous)
[5]

Melting Point Decomposes above 150°C [6]

Synthesis of Barium Phosphinate
Detailed experimental protocols for the synthesis of barium phosphinate are available in the

scientific literature. Two common methods are outlined below.

Experimental Protocol 1: Neutralization Reaction
This method involves the neutralization of barium hydroxide with hypophosphorous acid.[6]

Methodology:

Prepare a solution of barium hydroxide [Ba(OH)₂].

Slowly add hypophosphorous acid (H₃PO₂) to the barium hydroxide solution with constant

stirring.

Monitor the pH of the solution until neutralization is complete.

The resulting solution contains barium phosphinate.

Crystallize the barium phosphinate monohydrate by evaporating the solvent. The addition

of alcohol can aid in the crystallization process.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB3723607_EN.htm
https://www.americanelements.com/barium-hypophosphite-14871-79-5
https://www.drugfuture.com/chemdata/barium-hypophosphite.html
https://pubchem.ncbi.nlm.nih.gov/compound/barium%20hypophosphite
https://m.chemicalbook.com/ProductChemicalPropertiesCB3723607_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3723607_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3723607_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3723607.htm
https://www.sciencemadness.org/smwiki/index.php/Barium_hypophosphite
https://www.benchchem.com/product/b1143699?utm_src=pdf-body
https://www.benchchem.com/product/b1143699?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Barium_hypophosphite
https://www.benchchem.com/product/b1143699?utm_src=pdf-body
https://www.benchchem.com/product/b1143699?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB3723607_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol 2: Reaction with White
Phosphorus
A historical method for preparing barium phosphinate involves the reaction of white

phosphorus with a suspension of barium hydroxide.[3][6][7]

Methodology:

Prepare an aqueous suspension of barium hydroxide [Ba(OH)₂].

Carefully add white phosphorus to the suspension. Caution: This reaction produces

phosphine gas (PH₃), which is toxic and spontaneously flammable in air. This procedure

must be carried out in a well-ventilated fume hood with appropriate safety measures.

Heat the mixture to facilitate the reaction.

After the reaction is complete, filter the solution to remove any unreacted starting materials.

The filtrate contains the barium phosphinate product.

Isolate the barium phosphinate monohydrate crystals through evaporation of the water.

Synthesis of Barium Phosphinate

Barium Hydroxide
Ba(OH)₂

Barium Phosphinate Solution + H₃PO₂ (Neutralization)

Hypophosphorous Acid
H₃PO₂

White Phosphorus
P₄

 + Ba(OH)₂ (Redox Reaction)

Phosphine Gas
(byproduct)

Barium Phosphinate Monohydrate
Ba(H₂PO₂)₂·H₂O
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A simplified diagram illustrating the two primary synthesis routes for barium phosphinate.

Application in Electroless Nickel Plating
The primary industrial application of barium phosphinate is as a source of hypophosphite ions

for electroless nickel plating.[1] This process allows for the deposition of a uniform layer of

nickel-phosphorus alloy onto a substrate without the use of an external electrical current.

Experimental Workflow: Electroless Nickel Plating
The following provides a general workflow for electroless nickel plating using a hypophosphite-

based bath.

Methodology:

Substrate Preparation: The surface of the material to be plated is thoroughly cleaned and

activated. This may involve degreasing, acid etching, and rinsing steps to ensure proper

adhesion of the nickel coating.

Plating Bath Preparation: An aqueous plating bath is prepared containing a source of nickel

ions (e.g., nickel sulfate), a reducing agent (hypophosphite, which can be supplied by

barium phosphinate), complexing agents to control the availability of nickel ions, and

stabilizers to prevent spontaneous decomposition of the bath.

Deposition: The prepared substrate is immersed in the heated plating bath. The

hypophosphite ions are oxidized on the catalytic surface of the substrate, which in turn

reduces the nickel ions to metallic nickel, forming a deposit.

Post-treatment: After the desired thickness of the nickel-phosphorus alloy is achieved, the

plated object is removed from the bath, rinsed, and may undergo further heat treatment to

improve its hardness and adhesion.
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Electroless Nickel Plating Workflow
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A flowchart outlining the key stages of the electroless nickel plating process.
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Relevance in Drug Development and Biological
Systems
Despite the utility of other phosphinate and phosphonate compounds in medicinal chemistry as

bioisosteres for phosphates, there is a notable absence of barium phosphinate in the

literature pertaining to drug development, pharmacology, or defined biological signaling

pathways.[8][9][10][11][12] While some barium compounds have been investigated for specific

medical applications, such as barium sulfate as a contrast agent, and there is some research

into the potential antiviral properties of barium hydroxide, these are not directly related to

barium phosphinate.[13][14] Researchers and scientists in the field of drug development

should be aware that the current body of scientific knowledge does not support a biological role

for barium phosphinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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